![molecular formula C17H18ClIN2O3S B4598455 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-iodophenyl)butanamide](/img/structure/B4598455.png)
4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-iodophenyl)butanamide
Overview
Description
4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2-iodophenyl)butanamide is a useful research compound. Its molecular formula is C17H18ClIN2O3S and its molecular weight is 492.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 491.97714 g/mol and the complexity rating of the compound is 533. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Recent studies have focused on the synthesis and characterization of compounds related to "4-[(4-chlorophenyl)sulfonylamino]-N-(2-iodophenyl)butanamide". For instance, the synthesis of related sulfonamide compounds has been extensively explored for their potential in creating new materials with desirable chemical and physical properties. Specifically, the work by Mehdipour‐Ataei and Hatami (2007) on aromatic poly(sulfone sulfide amide imide)s showcases the innovation in creating new types of soluble thermally stable polymers, highlighting the compound's relevance in materials science Mehdipour‐Ataei & Hatami, 2007.
Pharmaceutical Research
In the pharmaceutical domain, compounds structurally similar to "4-[(4-chlorophenyl)sulfonylamino]-N-(2-iodophenyl)butanamide" are being investigated for their biological activity. Kaplan et al. (1980) studied Schiff bases of gamma-aminobutyric acid and gamma-aminobutyramide, including derivatives with chlorophenyl groups, for their anticonvulsant properties and mimetic activity on GABA receptors Kaplan et al., 1980. These findings underscore the compound's potential therapeutic applications.
Material Science Applications
The synthesis and application of sulfonamide derivatives in material science, particularly in the creation of composite membranes for desalination, have been explored. Padaki et al. (2013) synthesized novel polymers blending with polysulfone to enhance water flux and salt rejection capabilities of nanofiltration membranes, demonstrating the compound's utility in environmental engineering and water treatment technologies Padaki et al., 2013.
Antimicrobial and Antiviral Research
Furthermore, the compound and its derivatives have been studied for their antimicrobial and antiviral properties. Sah et al. (2014) synthesized formazans from a Mannich base of a similar thiadiazole derivative as antimicrobial agents, indicating the compound's significance in developing new antimicrobial strategies Sah et al., 2014.
Properties
IUPAC Name |
4-[(4-chlorophenyl)sulfonyl-methylamino]-N-(2-iodophenyl)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClIN2O3S/c1-21(25(23,24)14-10-8-13(18)9-11-14)12-4-7-17(22)20-16-6-3-2-5-15(16)19/h2-3,5-6,8-11H,4,7,12H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSEZMBAFCWGPTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCC(=O)NC1=CC=CC=C1I)S(=O)(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClIN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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